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Compound of Interest

Compound Name: Dodecyl methyl sulfide

Cat. No.: B1585573 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical nomenclature and properties is paramount. This guide provides an in-depth overview

of Dodecyl methyl sulfide, a versatile organosulfur compound, covering its various synonyms,

physicochemical properties, and relevant experimental protocols.

Chemical Identity and Synonyms
Dodecyl methyl sulfide, a thioether, is known by a variety of names in chemical literature and

databases. A comprehensive list of these synonyms is crucial for effective literature searches

and clear communication in a research context. The compound's identity is definitively

established by its CAS Registry Number: 3698-89-3.[1]

Below is a summary of its common synonyms and identifiers:
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Nomenclature Type Name

IUPAC Name 1-(Methylsulfanyl)dodecane[1][2]

Common Names Dodecyl methyl sulfide[1][3][4][5][6][7][8][9]

Methyl dodecyl sulfide[1]

Methyl lauryl sulfide[1][2][3][8]

n-Dodecyl methyl sulfide[1][2][8]

Systematic Names 1-(Methylthio)dodecane[1][2][3][8]

2-Thiatetradecane[1][2][3][8]

Dodecane, 1-(methylthio)-[1][2][3][8]

Other Identifiers

CAS Registry Number 3698-89-3[1][4][5][6][7][8][9]

EC Number 223-028-7[4][6][7]

PubChem CID 77287[1]

Molecular Formula C13H28S[1][4][6][9]

Molecular Weight 216.43 g/mol [4][6][9]

InChI Key
KJWHJDGMOQJLGF-UHFFFAOYSA-N[1][4][6]

[8]

Canonical SMILES CCCCCCCCCCCCSC[1][4][6]

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is essential for its

application in research and development. The following table summarizes the key quantitative

data for Dodecyl methyl sulfide.
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Property Value Conditions

Appearance
Colorless to pale yellow

liquid[1]

Odor Characteristic, fishy[1][3]

Melting Point -2°C (lit.)[5]

Boiling Point 110 °C (lit.)[4][5][6][7] at 0.2 mmHg

290.00 to 291.00 °C (est.)[3] at 760.00 mm Hg

Density 0.816 g/mL (lit.)[4][5][6][7] at 25 °C

Refractive Index (n20/D) 1.4610 (lit.)[4][5][6][7]

Flash Point 141.50 °C (est.)[3] TCC

Vapor Pressure 0.004000 mmHg (est.)[3] at 25.00 °C

Water Solubility 0.1437 mg/L (est.)[3] at 25 °C

logP (o/w) 6.582 (est.)[3]

Assay
97%[4][6][7] or >98.0%(GC)

[10]

Experimental Protocols
The synthesis of Dodecyl methyl sulfide can be achieved through various methods. Below

are detailed methodologies for key synthetic routes.

Synthesis from 1-Bromododecane and Dimethyl
Disulfide
This method involves the reaction of a long-chain alkyl halide with a simple disulfide.

Materials:

1-Bromododecane
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Dimethyl disulfide

Sodium hydroxide

Aminoiminomethanesulfinic acid

Cetyltrimethylammonium chloride

Tetrahydrofuran (THF)

Water

Procedure:

In a reaction vessel, combine 1-Bromododecane and Dimethyl disulfide in a solvent mixture

of tetrahydrofuran and water.

Add sodium hydroxide, aminoiminomethanesulfinic acid, and a phase-transfer catalyst such

as cetyltrimethylammonium chloride.

Heat the reaction mixture with stirring for approximately 3.3 hours.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture and perform a work-up to isolate the crude

product.

Purify the crude Dodecyl methyl sulfide by distillation to yield the final product. A reported

yield for a similar reaction is 83%.[11]

Synthesis via S-alkylation of 1-Dodecanethiol
This protocol describes the nucleophilic substitution of an alkyl halide with a thiol.

Materials:

1-Dodecanethiol

Methyl iodide
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A suitable base (e.g., sodium hydroxide)

A suitable solvent (e.g., ethanol or DMF)

Procedure:

Dissolve 1-Dodecanethiol in the chosen solvent in a reaction flask.

Add the base to deprotonate the thiol, forming the more nucleophilic thiolate.

Slowly add methyl iodide to the reaction mixture with stirring.

Allow the reaction to proceed at room temperature or with gentle heating until completion.

After the reaction is complete, quench the reaction mixture and extract the product with an

organic solvent.

Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO4), and remove the solvent

under reduced pressure.

Purify the resulting Dodecyl methyl sulfide by vacuum distillation.

Potential Biological Roles and Signaling Pathways
While specific signaling pathways involving Dodecyl methyl sulfide are not extensively

documented, the biological activities of smaller, related thioethers like dimethyl sulfide (DMS)

can provide valuable insights. DMS is known to be involved in cellular protection against

oxidative stress and plays a role in the global sulfur cycle.

General Sulfide Metabolism and Detoxification
In biological systems, sulfides are metabolized through various pathways. Hydrogen sulfide

(H2S), a key signaling molecule, can be methylated to methanethiol (MeSH) and subsequently

to DMS.[12] This process can be considered a detoxification pathway, as H2S can be toxic at

high concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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